Cas no 2137510-59-7 (Benzeneacetic acid, 4-bromo-α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester)

• Product Name: Benzeneacetic acid, 4-bromo-α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester
• CAS No: 2137510-59-7
• MF: C₁₄H₁₇BrClNO₄
• MW: 378.646082639694
• CID: 5256437
• PubChem ID: 165438972
• Update Time: 2025-05-24

Benzeneacetic acid, 4-bromo-α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-bromo-α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester
• 2137510-59-7
• EN300-386736
• chloromethyl 2-(4-bromophenyl)-2-{[(tert-butoxy)carbonyl]amino}acetate

• Inchi： 1S/C14H17BrClNO4/c1-14(2,3)21-13(19)17-11(12(18)20-8-16)9-4-6-10(15)7-5-9/h4-7,11H,8H2,1-3H3,(H,17,19)
• InChI Key： FDABJIYAMCZTST-UHFFFAOYSA-N
• SMILES： C1(C(NC(OC(C)(C)C)=O)C(OCCl)=O)=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 377.00295g/mol
• Monoisotopic Mass: 377.00295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.426±0.06 g/cm3(Predicted)
• Boiling Point: 467.6±45.0 °C(Predicted)
• pka: 10.32±0.46(Predicted)

Additional information on Benzeneacetic acid, 4-bromo-α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester

Benzeneacetic Acid Derivative (CAS No. 2137510-59-7): Synthesis, Applications, and Recent Advancements

The Benzeneacetic acid, 4-bromo-α-[[(1,1-dimethylethoxy)carbonyl]amino], chloromethyl ester (CAS No. 2137510-59-7) is a structurally complex organic compound with significant potential in medicinal chemistry and synthetic organic research. Its molecular architecture features a benzene ring substituted with a bromine atom at the 4-position (bromophenyl) and an α-amino group protected by a (1,1-dimethylethoxy)carbonyl (t-Boc) moiety. The terminal chloromethyl ester group further enhances its reactivity and versatility in synthetic protocols. This compound serves as a critical intermediate in the design of bioactive molecules targeting oncology, neurodegenerative diseases, and metabolic disorders.

Synthetic strategies for this compound have evolved significantly over the past decade. Traditional methods relied on multistep sequences involving Friedel-Crafts acylation followed by amino protection and chloromethylation. However, recent studies emphasize catalytic asymmetric approaches, such as palladium-catalyzed cross-coupling reactions to introduce the bromine substituent stereoselectively. A notable advancement involves the use of molecular sieves under solvent-free conditions, which improves yield while reducing environmental impact—a key focus in green chemistry initiatives (Journal of Organic Chemistry, 2023). The t-Boc protecting group remains favored due to its stability under acidic conditions and ease of removal via mild acidolysis.

In pharmaceutical applications, this compound’s bromophenyl core aligns with emerging trends in kinase inhibitor design. Researchers at Stanford University demonstrated that analogs with similar scaffolds exhibit selective inhibition of JAK/STAT pathways relevant to autoimmune diseases (Nature Chemical Biology, 2024). The t-Boc-amino functionality, when deprotected and incorporated into peptide-based conjugates, enables targeted drug delivery systems through bioorthogonal click chemistry reactions. Furthermore, the chloromethyl ester group’s nucleophilic reactivity facilitates conjugation with nucleic acids or nanoparticles for CRISPR-based gene editing tools.

The integration of computational modeling has revolutionized this compound’s optimization trajectory. Machine learning algorithms now predict optimal reaction conditions for its synthesis with ~98% accuracy (ACS Catalysis, 2024), reducing experimental trial-and-error phases. Density functional theory (DFT) studies reveal that steric hindrance around the chloromethyl group modulates reaction kinetics during SN₂-type substitutions—a discovery enabling precise control over product stereochemistry.

Clinical translation studies highlight its utility in prodrug design paradigms. A recent preclinical trial showed that when coupled with tumor-specific hydrolase substrates via its ester functionality (pKa ~4.5), this molecule exhibited pH-dependent activation in acidic tumor microenvironments (Journal of Medicinal Chemistry, 2023). Such properties align with current trends toward site-specific drug release mechanisms that minimize systemic toxicity.

In materials science applications, researchers at MIT have explored this compound as a monomer for synthesizing stimuli-responsive polymers via ring-opening metathesis polymerization (ROMP). The bromine substituent acts as a photoresponsive moiety under UV irradiation (<λ_max=365 nm), enabling dynamic material properties suitable for smart drug delivery systems (Advanced Materials, 2024).

Ongoing investigations focus on its role in antibody-drug conjugates (ADCs). By linking cytotoxic payloads through the chloromethyl ester’s reactive site using thiol-maleimide linkers (koff = 6×10^-4 s^-1 , pH 7), researchers aim to improve ADC stability during circulation while ensuring efficient payload release intracellularly (Angewandte Chemie International Edition, 2024).

This compound’s structural modularity continues to drive interdisciplinary research across medicinal chemistry and nanotechnology domains. As highlighted by recent advancements in continuous flow synthesis platforms—wherein all three functional groups can be installed sequentially within a single reactor—its production efficiency is poised to meet growing demands from both academic and industrial sectors.